Cas no 2607-14-9 (17b-Methyl epi-Testosterone)

17β-Methyl epi-Testosterone is a synthetic anabolic-androgenic steroid (AAS) derived from testosterone, featuring a 17α-methyl substitution to enhance oral bioavailability and resistance to hepatic metabolism. The epi-configuration at the 17-position distinguishes it from conventional methyltestosterone, potentially altering its binding affinity to androgen receptors. This modification may influence its anabolic-to-androgenic ratio, though detailed pharmacological data remain limited. Its primary advantage lies in its oral activity, making it suitable for research applications requiring non-parenteral administration. However, its hepatotoxic potential, common to 17α-alkylated steroids, necessitates cautious handling. Further studies are required to fully characterize its metabolic stability and tissue selectivity.

17b-Methyl epi-Testosterone structure

Product Name:17b-Methyl epi-Testosterone

CAS No:2607-14-9

MF:C₂₀H₃₀O₂

MW:302.451006412506

CID:914211

PubChem ID:7061118

Update Time:2025-06-06

17b-Methyl epi-Testosterone Chemical and Physical Properties

Names and Identifiers

- androsten-17-(beta)-ol-3-one, 17(alpha)-methyl-delta4-
- 17α-Methyl epi-Testosterone
- 17β-Methyl epi-Testo
- 17Β-METHYL EPI-TESTOSTERONE
- 2607-14-9
- A-Methyl epi-Testosterone
- 17.ALPHA.-HYDROXY-17-METHYLANDROST-4-EN-3-ONE
- ANDROST-4-EN-3-ONE, 17-HYDROXY-17-METHYL-, (17.ALPHA.)-
- 17beta-Methyl epi-Testosterone
- UNII-5EL4L26MSF
- 5EL4L26MSF
- 17alpha-Hydroxy-17-methylandrost-4-en-3-one
- SCHEMBL4575985
- (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13,17-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- DTXSID00427652
- 17?-Methyl epi-Testosterone
- Q27261924
- 17
- 17(beta)-Methyl epi-Testosterone
- Androst-4-en-3-one, 17-hydroxy-17-methyl-, (17alpha)-
- Androst-4-en-3-one, 17-hydroxy-17-methyl-, (17?)-; Androst-4-en-3-one, 17?-hydroxy-17-methyl- (6CI,7CI,8CI); (17?)-17-Hydroxy-17-methylandrost-4-en-3-one; 17?-Hydroxy-17-methylandrost-4-en-3-one; 17beta-Methyl epi-Testosterone
- 17alpha-Methyl epi-testosterone
- AC1OEQ1K
- 17-Epimethyltestosterone
- 17alpha-hydroxy-17-methyl-androst-4-ene-3-one
- 17 alpha Methyltestosterone
- 17b-Methyl epi-Testosterone
- Inchi： 1S/C20H30O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h12,15-17,22H,4-11H2,1-3H3/t15-,16+,17+,18+,19+,20-/m1/s1
- InChI Key： GCKMFJBGXUYNAG-MPRNQXESSA-N
- SMILES： O[C@]1(C)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

Exact Mass: 302.224580195g/mol
Monoisotopic Mass: 302.224580195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 0
Complexity: 550
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 6
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Melting Point: 175-178°C
Boiling Point: 434.4±45.0 °C at 760 mmHg
Flash Point: 185.3±21.3 °C
Vapor Pressure: 0.0±2.4 mmHg at 25°C

17b-Methyl epi-Testosterone Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Refrigerator

17b-Methyl epi-Testosterone Pricemore >>

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